Cas no 1883347-28-1 (1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride)

• Product Name: 1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride
• CAS No: 1883347-28-1
• MF: C₇H₄BrClF₃NO
• MW: 290.464970588684
• MDL: MFCD29075654
• CID: 2503068
• PubChem ID: 117587673
• Update Time: 2025-11-02

1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride
• AK187906
• AX8309237
• 1-(5-bromopyridin-3-yl)-2,2,2-trifluoroethanone;hydrochloride
• 1-(5-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-one hydrochloride
• Ethanone, 1-(5-bromo-3-pyridinyl)-2,2,2-trifluoro-, hydrochloride (1:1)
• DB-146649
• 1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanonehydrochloride
• 1-(5-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHANONE HCL
• C73599
• 1883347-28-1
• C7H4BrClF3NO
• AKOS026670174
• MFCD29075654
• CS-0161897
• DS-9849

• MDL： MFCD29075654
• Inchi： 1S/C7H3BrF3NO.ClH/c8-5-1-4(2-12-3-5)6(13)7(9,10)11;/h1-3H;1H
• InChI Key： RSBFCATUZMLWIQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C(F)(F)F)=O.Cl

Computed Properties

• Exact Mass: 288.91169g/mol
• Monoisotopic Mass: 288.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride

1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone Hydrochloride: A Comprehensive Overview

1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride (CAS No. 1883347-28-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromopyridine and trifluoroethanone moieties, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it particularly valuable in drug discovery and material science applications.

The molecular structure of 1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride includes a 5-bromopyridine ring attached to a trifluoroacetyl group, with the hydrochloride salt enhancing its stability and solubility. This combination of functional groups allows the compound to participate in various chemical reactions, making it a crucial building block in medicinal chemistry. Researchers often utilize it to develop novel heterocyclic compounds, which are prevalent in many FDA-approved drugs.

One of the most notable applications of CAS 1883347-28-1 is in the development of kinase inhibitors, a hot topic in current pharmaceutical research. Kinase inhibitors are pivotal in treating cancers and inflammatory diseases, and the bromopyridine scaffold in this compound provides an excellent foundation for designing such inhibitors. Additionally, its trifluoromethyl group is known to improve metabolic stability and bioavailability, key factors in drug development.

In agrochemical research, 1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride is explored for its potential in creating new pesticides and herbicides. The 5-bromopyridine moiety is particularly effective in targeting specific enzymes in pests, offering a more environmentally friendly alternative to traditional agrochemicals. This aligns with the growing demand for sustainable agriculture solutions, a major trend in 2024.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its handling and application in various industries. For instance, its hydrochloride salt form ensures better solubility in aqueous solutions, facilitating its use in biological assays. These properties are frequently queried in chemical databases and research forums, highlighting its relevance to both academic and industrial chemists.

From a market perspective, the demand for 1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride is expected to rise, driven by advancements in precision medicine and green chemistry. Pharmaceutical companies are increasingly investing in small molecule therapeutics, where this compound plays a pivotal role. Similarly, the agrochemical sector's shift toward bio-based solutions further underscores its importance.

For researchers and manufacturers, sourcing high-quality CAS 1883347-28-1 is essential. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure purity and consistency. This is particularly crucial for GMP-compliant production, where stringent quality controls are mandatory.

In summary, 1-(5-Bromopyridin-3-yl)-2,2,2-trifluoroethanone hydrochloride is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structure, combined with the growing trends in drug discovery and sustainable agriculture, positions it as a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its role in advancing science and industry is set to expand even further.